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Compound of Interest

Compound Name: Spiranthesol

Cat. No.: B13913162

For the attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the discovery and current scientific
understanding of Spiranthesol, a naturally occurring dimeric dihydrophenanthrene. While the
initial isolation and structural elucidation of this compound have been documented, this paper
will also highlight the significant gaps in the existing research, particularly concerning its
biological activity and mechanism of action.

Discovery and History

Spiranthesol was first isolated in 1990 by a team of researchers led by Yasuhiro Tezuka from
the Research Institute for Wakan-Yaku (Oriental Medicines) at Toyama Medical and
Pharmaceutical University in Japan. The compound was extracted from the roots of the orchid
Spiranthes sinensis (PERS.) AMES var. amoena (M. BIEBERSON) HARA, a plant used in
traditional medicine.

The discovery was part of a broader investigation into the chemical constituents of Spiranthes
sinensis. Alongside Spiranthesol, several other new dihydrophenanthrene derivatives were
identified, including spiranthoquinone, spiranthol-C, and spirasineol-B. The structure of
Spiranthesol was determined using spectroscopic methods, including 1H-detected
heteronuclear multiple-bond multiple-quantum coherence (HMBC) spectroscopy, a then-
advanced NMR technique.
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Chemical Properties

Spiranthesol is a dimeric dihydrophenanthrene. Its chemical structure and properties are
summarized in the table below.

Property Value
Molecular Formula C40H4206
Molecular Weight 618.76 g/mol

9,9',10,10'-tetrahydro-2',7-dimethoxy-1,8'-bis(3-
IUPAC Name methyl-2-buten-1-yl)-[3,3'-
Biphenanthrene]-2,4',5,7'-tetrol

Class Phenanthrene Derivative

Biological Activity and Signaling Pathways: A
Knowledge Gap

A thorough review of the scientific literature reveals a significant lack of research on the
biological activity of isolated Spiranthesol. While extracts of Spiranthes sinensis and other
phenanthrene derivatives isolated from the plant have been reported to possess various
biological activities—including anti-inflammatory, anti-cancer, and antioxidant properties—no
specific quantitative data (e.g., IC50, EC50) for Spiranthesol has been published.

Consequently, there is no information available regarding the specific signaling pathways that
Spiranthesol may modulate. The general biological activities of related phenanthrenes
suggest potential interactions with pathways involved in inflammation (e.g., NF-kB, MAPK) and
cell proliferation (e.g., apoptosis-related pathways), but this remains purely speculative in the
absence of direct experimental evidence for Spiranthesol.

Experimental Protocols

The original 1990 publication by Tezuka et al. describes the protocol for the isolation and
structural elucidation of Spiranthesol.
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Isolation of Spiranthesol

A generalized workflow for the isolation of Spiranthesol, based on the initial discovery, is
presented below.

Caption: Generalized workflow for the isolation of Spiranthesol.

Detailed Steps:

Extraction: The dried roots of Spiranthes sinensis are extracted with methanol.

» Partitioning: The methanol extract is partitioned with chloroform to separate compounds
based on polarity.

o Chromatography: The chloroform-soluble fraction is subjected to column chromatography on
silica gel.

 Purification: Fractions containing compounds of interest are further purified using repeated
chromatography.

« |solation: Spiranthesol is isolated as a pure compound.

Structure Elucidation

The structure of Spiranthesol was determined using a combination of spectroscopic
techniques, which is a standard workflow in natural product chemistry.
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 To cite this document: BenchChem. [Spiranthesol: A Technical Overview of a Dimeric
Dihydrophenanthrene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13913162#discovery-and-history-of-spiranthesol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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